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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common dosimetry systems used for

Cobalt-60 radiation sources, with a focus on accuracy and uncertainty analysis. Accurate

determination of the absorbed dose is paramount in radiotherapy and radiation processing to

ensure treatment efficacy and safety.[1] This document is intended to assist researchers,

scientists, and professionals in drug development in selecting the appropriate dosimetry system

and in understanding the critical aspects of their experimental protocols.

Comparison of Dosimetry Systems
The choice of a dosimetry system for Cobalt-60 applications depends on various factors,

including the required accuracy, dose range, spatial resolution, and the specific application.

The following tables summarize the performance of three prevalent dosimetry systems:

Ionization Chambers, Gafchromic™ Films, and Fricke Dosimeters.

Table 1: Performance Comparison of Cobalt-60
Dosimetry Systems
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Dosimetry System
Reported
Uncertainty

Advantages Disadvantages

Ionization Chambers

(Farmer-type)
1.14% - 1.39%[2]

High accuracy and

precision; Considered

the gold standard for

reference dosimetry.

[2]

Energy and

temperature

dependent; Requires

corrections for various

influence quantities.[3]

Gafchromic™ EBT

Films

0.8% at 1 Gy, 1.6% at

0.3 Gy[4][5]

High spatial

resolution; Insensitive

to visible light; Water

equivalent.[4][6]

Complex handling and

scanning protocol;

Sensitivity can be

affected by

temperature and

humidity.[4]

Fricke Dosimeter 1% - 2%[7][8]

Absolute dosimeter;

Well-established

chemical dosimetry

method; Low

operational cost.[7][8]

Limited dose range (5-

400 Gy); Sensitive to

impurities.[8]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for achieving accurate and

reproducible dose measurements. The International Atomic Energy Agency (IAEA) provides

widely recognized protocols, such as TRS-398 and TRS-277, for absorbed dose determination

in external beam radiotherapy.[2][9]

Ionization Chamber Dosimetry Protocol (Based on IAEA
TRS-398)
This protocol outlines the steps for determining the absorbed dose to water using an ionization

chamber calibrated in terms of absorbed dose to water.

Materials:

Calibrated Farmer-type ionization chamber and electrometer[10]
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Water phantom (30x30x30 cm³)[10]

Cobalt-60 teletherapy unit[2]

Thermometer, barometer, and hygrometer[10]

Procedure:

Phantom Setup: Position the water phantom such that the central axis of the beam is

perpendicular to the phantom surface.

Chamber Positioning: Place the ionization chamber in the phantom at the reference depth

(typically 5 or 10 cm) with the chamber's reference point on the central axis of the beam.[9]

Environmental Conditions: Measure and record the temperature, pressure, and humidity.

Electrometer Reading: Irradiate the phantom and record the electrometer reading (M).

Correction Factors: Apply correction factors for temperature and pressure (kTP),

electrometer calibration (kelec), ion recombination (ks), and polarity effect (kpol).

Absorbed Dose Calculation: Calculate the absorbed dose to water (Dw) using the following

formula: Dw = M * ND,w,Qo * kQ,Qo * kTP * kelec * ks * kpol where ND,w,Qo is the

calibration coefficient for the ionization chamber in the reference quality beam (Co-60) and

kQ,Qo is the beam quality correction factor (equal to 1 for Co-60).[9]

Gafchromic™ Film Dosimetry Protocol
This protocol describes the procedure for relative and absolute dose measurements using

Gafchromic™ EBT films.

Materials:

Gafchromic™ EBT3 or EBT4 films

Flatbed scanner

Cobalt-60 source
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Phantom material

Procedure:

Film Handling: Handle films carefully by the edges to avoid artifacts. Store them in a dark

and dry environment.

Irradiation: Irradiate the films in a phantom at known dose levels to create a calibration

curve.

Scanning: Scan the irradiated films and an unirradiated film from the same batch using a

flatbed scanner. It is recommended to wait at least 24 hours post-irradiation for the coloration

to stabilize.

Image Analysis: Analyze the scanned images to determine the net optical density (net OD) or

pixel value for each dose level.

Calibration Curve: Plot the net OD or pixel value as a function of the absorbed dose to

generate a calibration curve.

Dose Measurement: Irradiate the film for the unknown dose measurement under the same

conditions and determine the dose using the calibration curve.

Fricke Dosimetry Protocol
The Fricke dosimeter is a chemical dosimeter based on the oxidation of ferrous ions (Fe²⁺) to

ferric ions (Fe³⁺) by ionizing radiation.[8]

Materials:

Fricke solution (ferrous sulfate, sodium chloride, and sulfuric acid in high-purity water)

Spectrophotometer

Quartz cuvettes

Cobalt-60 source
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Procedure:

Solution Preparation: Prepare the Fricke solution using high-purity reagents and water.

Irradiation: Irradiate the Fricke solution in a suitable container (e.g., quartz vial) to a known

dose.

Spectrophotometry: Measure the change in absorbance of the irradiated solution at 304 nm

using a spectrophotometer.[11] A non-irradiated solution from the same batch should be

used as a reference.[11]

Dose Calculation: The absorbed dose is proportional to the change in absorbance and is

calculated using the radiation chemical yield of the ferric ions (G-value) and the molar

extinction coefficient.[12]

Uncertainty Analysis
A thorough uncertainty analysis is essential to quantify the reliability of dose measurements.

The "Guide to the Expression of Uncertainty in Measurement" (GUM) provides a standardized

framework for this analysis.[13][14][15]

The combined standard uncertainty (uc) is calculated by considering all sources of uncertainty,

which are categorized as Type A (evaluated by statistical methods) and Type B (evaluated by

other means).

Table 2: Example Uncertainty Budget for Ionization
Chamber Dosimetry in Cobalt-60
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Source of Uncertainty Type Standard Uncertainty (%)

Calibration Coefficient (ND,w) B 0.5

Long-term Stability A 0.3

Beam Quality Correction (kQ) B 0.5

Electrometer Reading A 0.1

Correction for Temperature

and Pressure
B 0.2

Correction for Ion

Recombination
A 0.2

Correction for Polarity Effect A 0.1

Chamber Positioning A 0.3

Phantom-related Uncertainties B 0.2

Combined Standard

Uncertainty (k=1)
0.8

Expanded Uncertainty (k=2,

95% confidence)
1.6

Note: The values in this table are illustrative and can vary depending on the specific equipment

and procedures.
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Click to download full resolution via product page

Caption: Workflow for absorbed dose measurement using an ionization chamber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19015581/
https://pubmed.ncbi.nlm.nih.gov/19015581/
https://www.researchgate.net/publication/23479834_Analysis_of_uncertainties_in_GafchromicR_EBT_film_dosimetry_of_photon_beams
https://www.cambridge.org/core/journals/journal-of-radiotherapy-in-practice/article/dosimetric-evaluation-of-cobalt60-teletherapy-in-advanced-radiation-oncology/DF6E510C613B4632C5C80B3043F54663
https://www.cambridge.org/core/journals/journal-of-radiotherapy-in-practice/article/dosimetric-evaluation-of-cobalt60-teletherapy-in-advanced-radiation-oncology/DF6E510C613B4632C5C80B3043F54663
https://pubmed.ncbi.nlm.nih.gov/18403955/
https://pubmed.ncbi.nlm.nih.gov/18403955/
https://www.researchgate.net/publication/5448662_Dose_Rates_from_a_Cobalt-60_Pool_Irradiator_Measured_with_Fricke_Dosimeters
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612411/
https://www.researchgate.net/publication/318572225_Dosimetric_Conformity_of_Cobalt-60_Co_60_Beams
https://nucet.pensoft.net/article/74149/
https://nucet.pensoft.net/article/74149/
https://nrc-publications.canada.ca/eng/view/ft/?id=631dca53-568a-4769-9f5c-70519bcdd6c4
https://pmc.ncbi.nlm.nih.gov/articles/PMC6208822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6208822/
https://www.interfaceforce.com/understanding-gum-and-measurement-uncertainty/
https://indico.ictp.it/event/a13234/session/0/contribution/3.pdf
https://www.benchchem.com/product/b1206103#accuracy-and-uncertainty-analysis-in-cobalt-60-dose-measurements
https://www.benchchem.com/product/b1206103#accuracy-and-uncertainty-analysis-in-cobalt-60-dose-measurements
https://www.benchchem.com/product/b1206103#accuracy-and-uncertainty-analysis-in-cobalt-60-dose-measurements
https://www.benchchem.com/product/b1206103#accuracy-and-uncertainty-analysis-in-cobalt-60-dose-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

